Cas no 2229487-12-9 (2,2-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2229487-12-9
• MF: C₁₀H₉F₅O₂
• MW: 256.169280767441
• CID: 5801124
• PubChem ID: 165884460
• Update Time: 2025-06-22

2,2-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol
• EN300-1965028
• 2,2-difluoro-2-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
• 2229487-12-9

• Inchi： 1S/C10H9F5O2/c1-17-8-3-2-6(10(13,14)15)4-7(8)9(11,12)5-16/h2-4,16H,5H2,1H3
• InChI Key： TYNKPVLHKYDREJ-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=C(C(F)(F)F)C=CC=1OC)F

Computed Properties

• Exact Mass: 256.05227034g/mol
• Monoisotopic Mass: 256.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-(2-Methoxy-5-(Trifluoromethyl)Phenyl)Ethan-1-ol (CAS No. 2229487-12-9)

In the realm of fluorinated organic compounds, 2,2-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2229487-12-9) stands out as a versatile intermediate with significant applications in pharmaceutical synthesis and material science. This compound, characterized by its unique fluorine-rich structure, has garnered attention due to its potential role in drug discovery and agrochemical development. Its molecular architecture, featuring difluoro and trifluoromethyl moieties, contributes to enhanced lipophilicity and metabolic stability, making it a valuable building block for researchers.

The growing interest in fluorinated compounds is driven by their ability to modulate bioavailability and binding affinity in target molecules. 2,2-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)ethan-1-ol exemplifies this trend, as its electron-withdrawing groups can influence molecular interactions in biological systems. Recent studies highlight its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Additionally, its methoxy substituent offers opportunities for further chemical derivatization, expanding its applicability in custom synthesis projects.

From an industrial perspective, the demand for high-purity fluorinated intermediates like CAS No. 2229487-12-9 has surged, fueled by advancements in green chemistry and sustainable manufacturing. Researchers are increasingly exploring eco-friendly synthetic routes to produce such compounds with minimal environmental impact. This aligns with global initiatives to reduce carbon footprints in chemical production, a topic frequently searched by professionals in process chemistry and regulatory affairs.

The compound's structural features also make it a candidate for advanced material applications. For instance, its fluorine content could contribute to the development of hydrophobic coatings or specialty polymers with improved thermal and chemical resistance. These properties are highly relevant to industries focusing on nanotechnology and electronics, where performance materials are in constant demand.

Analytical characterization of 2,2-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)ethan-1-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a critical consideration for laboratories engaged in GMP synthesis. The compound's stability profile under various storage conditions is another area of interest, particularly for supply chain managers and formulation scientists.

As the scientific community continues to explore structure-activity relationships in fluorinated molecules, CAS No. 2229487-12-9 remains a subject of ongoing research. Its potential applications in bioconjugation and prodrug design are particularly promising, addressing current challenges in targeted drug delivery. This aligns with popular search queries related to precision medicine and next-generation therapeutics, demonstrating the compound's relevance to cutting-edge biomedical research.

In conclusion, 2,2-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)ethan-1-ol represents an important addition to the toolkit of synthetic chemists and material scientists. Its unique combination of fluorine atoms and aromatic functionality offers diverse possibilities for innovation across multiple disciplines. As research into fluorine chemistry advances, this compound is likely to play an increasingly prominent role in addressing complex challenges in healthcare and advanced materials.